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Compound of Interest

Compound Name: 5-Hydroxymebendazole-d3

Cat. No.: B588179 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling 5-Hydroxymebendazole-d3, including operational and

disposal plans, to minimize exposure risk and maintain a safe laboratory environment.

Compound Data
Below is a summary of key quantitative data for 5-Hydroxymebendazole-d3.

Property Value Source(s)

CAS Number 1173020-86-4 [1][2][3]

Molecular Formula C₁₆H₁₂D₃N₃O₃ [3][4]

Molecular Weight 300.33 g/mol [2][4]

GHS Classification Acute Toxicity 4 (Oral) [1][2]

Hazard Statement H302: Harmful if swallowed [1][2]

Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed.[5] The following table outlines the recommended PPE for various

activities involving 5-Hydroxymebendazole-d3.
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Activity Gloves
Gown/Lab
Coat

Eye/Face
Protection

Respiratory
Protection

Unpacking/Recei

ving

Double

chemotherapy-

grade gloves

(ASTM D6978)

Not required

unless package

is damaged

Safety glasses

Recommended if

packaging is

compromised

Weighing/Aliquoti

ng (in a

ventilated

enclosure)

Double

chemotherapy-

grade gloves

Disposable gown Safety goggles

Not required in a

certified chemical

fume hood or

ventilated

balance

enclosure

Weighing/Aliquoti

ng (on an open

bench)

Double

chemotherapy-

grade gloves

Disposable gown
Face shield and

safety goggles

N95 or higher

respirator

Sample

Preparation/Han

dling

Double

chemotherapy-

grade gloves

Disposable gown Safety goggles

Not required in a

certified chemical

fume hood

Spill Cleanup

Double

chemotherapy-

grade gloves

Disposable gown
Face shield and

safety goggles

N95 or higher

respirator

Note: Powder-free gloves are recommended to prevent contamination.[6] When double-

gloving, one glove should be worn under the gown cuff and the second over the cuff.[7]

Experimental Protocol: Donning and Doffing PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.[8]

Donning Sequence:

Hand Hygiene: Thoroughly wash hands with soap and water.[8]
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Gown: Put on a disposable, impermeable gown and fasten it securely.[8]

Respiratory Protection (if required): Place the respirator over your nose and mouth, secure

the straps, and perform a seal check.[8]

Eye/Face Protection: Put on safety goggles and a face shield if necessary.[8]

Gloves: Don the first pair of chemotherapy-grade gloves, tucking the gown cuffs underneath.

Don the second pair of gloves over the first, extending them over the gown cuffs.[8]

Doffing Sequence:

Outer Gloves: Remove the outer pair of gloves.[8]

Gown: Untie the gown and pull it away from your body, turning it inside out as you remove it.

[8]

Hand Hygiene: Perform hand hygiene.[8]

Eye/Face Protection: Remove the face shield and goggles from the back to the front.[8]

Respiratory Protection (if required): Remove the respirator without touching the front.[8]

Inner Gloves: Remove the inner pair of gloves.[8]

Hand Hygiene: Wash hands thoroughly with soap and water.[7]

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage. If compromised, handle

with appropriate PPE as outlined above.

Store in a tightly closed container in a dry and well-ventilated place.[9] Refer to the

Certificate of Analysis for specific storage temperature recommendations.[4]

Handling and Preparation:
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If handled uncovered, use local exhaust ventilation. If ventilation is insufficient, the entire

working area should be technically ventilated.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10]

Keep away from sources of ignition.[1]

For preparing solutions, various methods can be used, such as dissolving in DMSO,

PEG300, Tween 80, and ddH₂O, or suspending in corn oil or carboxymethyl cellulose.[11]

Ensure the solution is clear before adding the next solvent.[11]

Spill Management:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[9]

Avoid dust formation.[9]

Sweep up solid spills and place into a suitable, closed container for disposal.[9]

Disposal:

This material and its container must be disposed of as hazardous waste.[1]

Do not allow the substance to enter surface water, drains, or soil.[1][12]

Waste must undergo high-temperature incineration by a licensed disposal company.[13]

The first rinse of any contaminated container must be collected and disposed of as

hazardous waste.[14]

Workflow for Safe Handling
The following diagram illustrates the key steps for safely handling 5-Hydroxymebendazole-d3
from receipt to disposal.
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Safe Handling Workflow for 5-Hydroxymebendazole-d3

Preparation
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If intact
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Don Appropriate PPE

Weigh Compound

Prepare Solution

Handle/Use in Experiment

Doff PPE Correctly In case of spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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